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Introduction

EPZ030456 is a potent and selective inhibitor of Protein Arginine Methyltransferase 6

(PRMT6). Its allosteric and time-dependent mechanism of action makes it a valuable tool for

studying the biological functions of PRMT6 and for identifying novel inhibitors through high-

throughput screening (HTS). PRMT6 is a key enzyme that catalyzes the asymmetric

dimethylation of arginine residues on histone and non-histone proteins, playing a crucial role in

transcriptional regulation, DNA repair, and other cellular processes. Dysregulation of PRMT6

activity has been implicated in various diseases, including cancer, making it an attractive target

for therapeutic intervention.

This document provides detailed application notes and protocols for the use of EPZ030456 in

HTS campaigns to discover and characterize new PRMT6 inhibitors.

Signaling Pathway of PRMT6 and Point of
Intervention by EPZ030456
The diagram below illustrates the catalytic role of PRMT6 in methylating histone H3 at arginine

2 (H3R2) and how EPZ030456 interferes with this process.
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PRMT6 catalytic cycle and inhibition by EPZ030456.

Quantitative Data
The following table summarizes the inhibitory activity of EPZ030456 and a related, well-

characterized PRMT6 inhibitor, EPZ020411. This data is crucial for establishing assay

parameters and for comparing the potency of newly identified compounds.
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Compound Target Assay Type IC50 Notes

EPZ030456 (as

(R)-2)
PRMT6 Biochemical 77 ± 6 nM

A potent,

selective, and

cell-active

allosteric

inhibitor.[1]

EPZ030456 (as

(R)-2)
PRMT6

Cellular

(H3R2me2a)
0.9 ± 0.1 µM

Measured in

HEK293T cells.

[1]

EPZ030456 (as

(R)-2)
PRMT6

Cellular

(H4R3me2a)
0.6 ± 0.1 µM

Measured in

HEK293T cells.

[1]

EPZ020411 PRMT6 Biochemical 10 nM

A selective

inhibitor with

>10-fold

selectivity over

PRMT1 and

PRMT8.[2][3]

EPZ020411 PRMT6
Cellular

(H3R2me2a)

0.637 ± 0.241

µM

Measured in

A375 cells.[4]

(S)-2 (inactive

enantiomer of

EPZ030456)

PRMT6 Biochemical > 100 µM

Demonstrates

stereospecificity

of inhibition.[5]

High-Throughput Screening (HTS) Workflow
This workflow outlines the key stages of an HTS campaign to identify novel PRMT6 inhibitors,

using EPZ030456 as a positive control.
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Assay Development & Optimization
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Experimental Steps

Treat Cells with
EPZ030456/Test Compound

Inhibition of cellular PRMT6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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